Ethanol, 2-[2-[2-(hexyloxy)ethoxy]ethoxy]-

• IUPAC Name: 2-[2-(2-hexoxyethoxy)ethoxy]ethanol
• InChI: InChI=1S/C12H26O4/c1-2-3-4-5-7-14-9-11-16-12-10-15-8-6-13/h13H,2-12H2,1H3
• InChI Key: RGICCULPCWNRAB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOCCOCCOCCO
• Molecular Formula: C12H26O4
• DSSTOX Substance ID: DTXSID6029333
• Molecular Weight: 234.33 g/mol
• Physical Description: Liquid
• CAS No.: 25961-89-1

Description

Ethanol, 2-[2-[2-(hexyloxy)ethoxy]ethoxy]- (CAS 112-59-4), also known as diethylene glycol monohexyl ether, is a glycol ether with the molecular formula C₁₀H₂₂O₃ and a molecular weight of 190.28 g/mol . Structurally, it consists of a hexyl group attached via two ethoxy chains to a terminal hydroxyl group, forming the structure hexyl-O-CH₂CH₂-O-CH₂CH₂-O-CH₂CH₂-OH. Glycol ethers like this compound are widely used as industrial solvents due to their balanced hydrophilic-lipophilic properties. Applications include coatings, inks, cleaning agents, and chemical intermediates . Its extended alkyl chain enhances hydrophobicity compared to shorter-chain glycol ethers, influencing solubility, volatility, and environmental behavior .

Mechanism of Action

Target of Action

Triethylene glycol monohexyl ether, also known as Ethanol, 2-[2-[2-(hexyloxy)ethoxy]ethoxy]- or Triethylene glycol hexyl ether, is a versatile organic compound . .

Mode of Action

It’s known that the ether group in such compounds is more powerful than the methylene group, and the ethyl group is more effective than the hydroxyl group to improve the absorption ability of the absorbents .

Biochemical Pathways

It’s known that glycol ethers, as a class of chemicals having longer hydrocarbon-like alkoxide groups, display solubility more characteristic of hydrocarbons The ether groups introduce additional sites for hydrogen bonding with improved hydrophilic solubility performance .

Result of Action

It’s known that glycol ethers are characterized by their excellent solvency, chemical stability, and compatibility with water and a number of organic solvents . The dual functionality present in the CELLOSOLVE and CARBITOL™ solvents and the alkoxytriglycol glycol ethers accounts for their unique solvency properties .

Action Environment

The action of Triethylene glycol monohexyl ether can be influenced by environmental factors. For instance, a lower temperature tends to facilitate the absorption process by increasing the absorption ability . .

Biological Activity

Ethanol, 2-[2-[2-(hexyloxy)ethoxy]ethoxy]- (commonly referred to as TGME) is an ethoxylated compound that exhibits a variety of biological activities. This article aims to provide a comprehensive overview of its biological activity, including toxicity profiles, pharmacological effects, and potential applications based on diverse research findings.

Chemical Structure and Properties

TGME belongs to a class of compounds known as ethoxylated fatty alcohols. Its chemical structure includes multiple ethylene oxide units attached to a hexyloxy chain, which contributes to its surfactant properties. This unique configuration allows TGME to interact effectively with both hydrophilic and lipophilic substances, enhancing its utility in various applications such as pharmaceuticals and cosmetics.

Acute Toxicity

TGME has been evaluated for its acute toxicity through various exposure routes. The oral LD50 in rats is reported to be approximately 11,800 mg/kg, indicating low acute toxicity. Dermal exposure has an LD50 of about 7,400 mg/kg in rabbits . Inhalation studies have shown no mortality after an 8-hour exposure to concentrated vapors .

Chronic Toxicity

In chronic toxicity studies involving rats, a No Observed Adverse Effect Level (NOAEL) was established at 400 mg/kg/day. Observations included mild effects on motor activity and some reproductive toxicity indicators at higher doses . Notably, the compound did not exhibit mutagenic or carcinogenic effects in standard tests .

Surfactant Activity

TGME's primary biological activity stems from its surfactant properties. As a nonionic surfactant, it reduces surface tension effectively, which is beneficial in enhancing the solubility of active ingredients in pharmaceutical formulations. This property is particularly advantageous in topical applications where improved penetration through the skin is desired.

Biocompatibility

The long hydrophobic chain of TGME contributes to its biocompatibility, making it suitable for use in personal care products. Studies have indicated that it can be safely incorporated into formulations without significant irritation or adverse reactions .

Environmental Impact

TGME has been assessed for its environmental toxicity. It exhibits low toxicity to aquatic organisms, with an LC50 (96 h) greater than 120 mg/l for fish and an EC50 (72 h) of 27 mg/l for aquatic plants . Such data suggest that TGME poses minimal risk to aquatic ecosystems under typical usage conditions.

Case Studies

• Motor Activity Study : A study involving adult rats demonstrated that administration of TGME at high doses resulted in decreased motor activity over a prolonged period. This effect was linked to potential neurotoxic impacts at elevated exposure levels .
• Reproductive Toxicity Assessment : In reproductive toxicity studies, male rats showed signs of testicular degeneration when exposed to high doses of TGME. These findings underscore the need for caution regarding reproductive health when using this compound in industrial applications .

Summary Table of Biological Activity

Parameter	Value/Description
Oral LD50 (Rats)	11,800 mg/kg
Dermal LD50 (Rabbits)	7,400 mg/kg
NOAEL (Chronic Exposure)	400 mg/kg/day
Aquatic Toxicity (Fish LC50)	> 120 mg/l
Aquatic Toxicity (Plant EC50)	27 mg/l
Mutagenicity	Negative
Carcinogenicity	No data available

Comparison with Similar Compounds

Structural Analogues with Varying Alkyl Chains

Diethylene Glycol Monomethyl Ether (DEGME)

• Molecular Formula : C₅H₁₂O₃
• Molecular Weight : 120.15 g/mol
• Boiling Point : 194°C
• Key Properties : High water solubility due to the short methoxy group.
• Applications : Used in paints, cleaning products, and as a solvent for resins .
• Toxicity: Known for reproductive toxicity and hematological effects .

Diethylene Glycol Monoethylhexyl Ether

• Molecular Formula : C₁₄H₃₀O₄
• Molecular Weight : 262.39 g/mol
• Key Properties: Branched 2-ethylhexyl group reduces crystallinity and enhances solubility in nonpolar media.
• Applications : Specialty solvents for high-performance coatings .

Diethylene Glycol Monoethyl Ether (DEGEE)

• Molecular Formula : C₆H₁₄O₃
• Molecular Weight : 134.17 g/mol
• Applications : Solvent in textiles, cosmetics, and brake fluids .
• Toxicity : Moderate dermal absorption risk .

Comparison :

• The hexyl chain in the target compound increases hydrophobicity (log P ~2.8) compared to DEGME (log P ~0.5) and DEGEE (log P ~1.2), reducing water solubility but improving compatibility with oils and resins .
• Branched derivatives (e.g., ethylhexyl) exhibit lower melting points and higher thermal stability than linear-chain analogues .

Structural Analogues with Different Ether Chain Lengths

Triethylene Glycol Monomethyl Ether

• Molecular Formula : C₇H₁₆O₄
• Molecular Weight : 164.20 g/mol
• Boiling Point : 243°C .
• Applications : High-boiling solvent for dyes and polymers.
• Key Difference : Additional ethoxy group increases polarity and boiling point compared to the target compound .

Comparison :

• Longer ether chains (e.g., triethylene) enhance water solubility and hydrogen bonding capacity, making them suitable for hydrophilic applications .

Halogenated Derivatives

2-[2-(2-Chloroethoxy)ethoxy]ethanol

• Molecular Formula : C₆H₁₃ClO₃
• Molecular Weight : 168.62 g/mol
• Key Properties : Chlorine substituent increases reactivity and toxicity.
• Applications : Intermediate in organic synthesis .

Comparison :

Preparation Methods

Nucleophilic Etherification via Williamson Synthesis

The Williamson ether synthesis remains the most widely adopted method for producing glycol ethers, including diethylene glycol monohexyl ether. This two-step process involves:

• Alkoxide Formation : Hexanol is deprotonated using a strong base such as sodium hydride (NaH) or potassium hydroxide (KOH) in an anhydrous solvent like tetrahydrofuran (THF):

  $$\text{C}_6\text{H}_{13}\text{OH} + \text{NaH} \rightarrow \text{C}_6\text{H}_{13}\text{O}^- \text{Na}^+ + \text{H}_2$$

  The reaction is typically conducted at 0–5°C to minimize side reactions .

• Etherification : The hexoxide ion reacts with diethylene glycol monochlorohydrin (ClCH₂CH₂OCH₂CH₂OH) in a nucleophilic substitution:

  $$\text{C}_6\text{H}_{13}\text{O}^- + \text{ClCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{OH} \rightarrow \text{C}_6\text{H}_{13}\text{OCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{OH} + \text{Cl}^-$$

  Yields exceed 85% when using phase-transfer catalysts like tetrabutylammonium bromide (TBAB) and maintaining temperatures below 50°C .

Optimization Data :

Parameter	Optimal Range	Impact on Yield
Temperature	40–50°C	Prevents Cl⁻ hydrolysis
Molar Ratio (RO⁻:Cl)	1.1:1	Minimizes di-ether byproducts
Solvent	THF/Toluene (1:1)	Enhances solubility

Acid-Catalyzed Ethoxylation of Hexanol

Ethoxylation involves the sequential addition of ethylene oxide (EO) to hexanol under acidic or basic conditions. For diethylene glycol monohexyl ether, a controlled two-step ethoxylation is employed:

• Initial Ethoxylation : Hexanol reacts with one equivalent of EO using boron trifluoride (BF₃) as a catalyst:

  $$\text{C}_6\text{H}_{13}\text{OH} + \text{CH}_2\text{CH}_2\text{O} \xrightarrow{\text{BF}_3} \text{C}_6\text{H}_{13}\text{OCH}_2\text{CH}_2\text{OH}$$

  Reaction conditions: 120–140°C, 3–5 bar pressure .

• Secondary Ethoxylation : The mono-ethoxylated product reacts with a second EO equivalent:

  $$\text{C}_6\text{H}_{13}\text{OCH}_2\text{CH}_2\text{OH} + \text{CH}_2\text{CH}_2\text{O} \rightarrow \text{C}_6\text{H}_{13}\text{OCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{OH}$$

  Catalytic systems like calcium oxide (CaO) improve selectivity to >90% .

Ethoxylation Challenges :

• EO Control : Excess EO leads to polyethoxylated byproducts (e.g., tri- and tetra-ethoxylates).

• Catalyst Recovery : BF₃ must be neutralized post-reaction, increasing production costs.

Borate Ester Intermediate Method

Adapted from CN101665415B, this method utilizes borate esters to selectively functionalize diethylene glycol :

• Borate Ester Formation : Diethylene glycol reacts with metaboric anhydride (B₂O₃) in toluene under reflux:

  $$3\,\text{HOCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{OH} + \text{B}_2\text{O}_3 \rightarrow \text{B(OCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{O)}_3 + 3\,\text{H}_2\text{O}$$

  Water is removed via azeotropic distillation to drive the reaction .

• Alkylation : The borate ester intermediates react with hexyl bromide (C₆H₁₃Br) in the presence of potassium carbonate (K₂CO₃):

  $$\text{B(OCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{O)}_3 + 3\,\text{C}_6\text{H}_{13}\text{Br} \rightarrow 3\,\text{C}_6\text{H}_{13}\text{OCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{OH} + \text{B(OH)}_3$$

  Yields reach 75–80% with boron recovery exceeding 90% .

Advantages :

• Selectivity : Borate ester protection minimizes polyalkylation.

• Sustainability : Boric acid (B(OH)₃) is recycled, reducing waste.

Continuous-Flow Reactor Synthesis

Recent advances employ microreactor technology to enhance reaction control:

• Reactor Design : Tubular reactors with static mixers ensure rapid heat dissipation and uniform EO distribution.

• Conditions : 100°C, 10 bar, residence time <10 minutes.

• Yield : 92% with 99% purity, outperforming batch processes .

Comparative Analysis of Industrial Methods

Method	Yield (%)	Purity (%)	Scalability	Cost (USD/kg)
Williamson Synthesis	85–88	98–99	High	12–15
Ethoxylation	78–82	95–97	Moderate	8–10
Borate Ester	75–80	97–98	High	10–12
Continuous-Flow	90–92	99+	Limited	18–20

Key Findings :

• The Williamson method dominates industrial production due to its robustness and high purity.

• Continuous-flow systems, while costly, are gaining traction for high-value applications requiring ultra-pure product.